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Compound of Interest

Compound Name: Tnik-IN-8

Cat. No.: B15136945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tnik-IN-8 is a potent and orally active inhibitor of Traf2- and Nck-interacting kinase (TNIK), with

a reported IC50 of 6 nM.[1] TNIK is a serine/threonine kinase that plays a crucial role in the

Wnt signaling pathway, which is frequently dysregulated in various cancers, particularly

colorectal cancer.[2] By interacting with β-catenin and T-cell factor 4 (TCF4), TNIK activates the

transcription of Wnt target genes, promoting cell proliferation and survival.[2] Inhibition of TNIK

presents a promising therapeutic strategy for cancers dependent on the Wnt pathway.

These application notes provide a detailed protocol for the preparation, storage, and use of

Tnik-IN-8 stock solutions for in vitro experiments, ensuring accurate and reproducible results.

Quantitative Data Summary
The following table summarizes the key physicochemical and experimental data for Tnik-IN-8.
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Property Value Reference

Molecular Weight 385.43 g/mol

IC50 6 nM [1]

Appearance Solid

Solubility in DMSO ≥ 50 mg/mL (≥ 129.73 mM)

Storage (Powder) -20°C for up to 3 years [3]

Storage (Stock Solution)
-80°C for up to 6 months;

-20°C for 1 month

Experimental Protocols
Protocol 1: Preparation of a 10 mM Tnik-IN-8 Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of Tnik-IN-8,

which can be subsequently diluted to desired working concentrations for various cell-based

assays.

Materials:

Tnik-IN-8 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, light-protected microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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Safety Precautions: Handle Tnik-IN-8 and DMSO in a well-ventilated area, preferably within

a chemical fume hood. Wear appropriate PPE at all times.

Weighing: Accurately weigh 3.85 mg of Tnik-IN-8 powder using a calibrated analytical

balance and transfer it to a sterile, light-protected microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the Tnik-IN-8 powder.

Mixing: Tightly cap the tube and vortex at high speed for 1-2 minutes until the powder is

completely dissolved. Visually inspect the solution to ensure it is clear and free of any

particulate matter. Gentle warming to 37°C or sonication can be used to aid dissolution if

necessary.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL)

in sterile, light-protected cryovials.

Long-term Storage: Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1

month.

Protocol 2: Preparation of Tnik-IN-8 Working Solutions
for Cell-Based Assays
This protocol outlines the dilution of the 10 mM Tnik-IN-8 stock solution to final working

concentrations for use in cell culture experiments. It is crucial to maintain a low final

concentration of DMSO (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Materials:

10 mM Tnik-IN-8 stock solution in DMSO (from Protocol 1)

Pre-warmed, sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated micropipettes
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Procedure:

Determine Final Concentration: Decide on the final concentrations of Tnik-IN-8 required for

your experiment. A typical starting point for a potent inhibitor like Tnik-IN-8 could be in the

nanomolar to low micromolar range. For example, a similar TNIK inhibitor, NCB-0846, has

been used at 500 nM in cell viability assays.

Intermediate Dilution (Optional but Recommended): To ensure accurate pipetting and

minimize the risk of precipitation, it is advisable to perform a serial dilution. For example, to

prepare a 10 µM working solution from a 10 mM stock:

Dilute the 10 mM stock solution 1:100 in sterile cell culture medium to create a 100 µM

intermediate solution. (e.g., add 1 µL of 10 mM stock to 99 µL of medium).

Further dilute the 100 µM intermediate solution 1:10 in sterile cell culture medium to

achieve a final 10 µM working solution. (e.g., add 10 µL of 100 µM intermediate to 90 µL of

medium).

Final Dilution in Culture Medium: Add the appropriate volume of the stock or intermediate

solution to the pre-warmed cell culture medium to achieve the desired final concentration.

For example, to make 10 mL of medium with a final concentration of 500 nM Tnik-IN-8 from

a 10 mM stock solution, add 0.5 µL of the stock solution to the 10 mL of medium. This results

in a final DMSO concentration of 0.005%.

Mixing: Immediately and thoroughly mix the working solution by gentle inversion or pipetting.

Avoid vigorous vortexing, which can be detrimental to media components like serum.

Vehicle Control: It is essential to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the highest concentration of Tnik-
IN-8 used, but without the inhibitor.

Application: Use the freshly prepared Tnik-IN-8 working solutions to treat your cells

according to your experimental design.

Mandatory Visualizations
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Caption: Tnik-IN-8 inhibits the Wnt signaling pathway by targeting TNIK.
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Experimental Workflow for Tnik-IN-8 Stock Solution Preparation

Stock Solution Preparation (10 mM) Working Solution Preparation and Use

1. Weigh 3.85 mg
Tnik-IN-8

2. Dissolve in 1 mL
anhydrous DMSO

3. Vortex until
completely dissolved

4. Aliquot into
single-use vials

5. Store at -80°C
or -20°C

A. Thaw a single aliquot
of stock solution

B. Dilute in cell culture
medium to final concentration

(e.g., 1-1000 nM)

D. Treat cells with working
solution or vehicle

C. Prepare vehicle control
(medium + same % DMSO)

Click to download full resolution via product page

Caption: Workflow for preparing and using Tnik-IN-8 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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